Cas no 2172483-71-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid
• CAS No: 2172483-71-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6238715
• PubChem ID: 165561056
• Update Time: 2025-06-29

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid
• 2172483-71-3
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methyl-N-(propan-2-yl)butanamido}acetic acid
• EN300-1504238

• Inchi： 1S/C26H32N2O5/c1-16(2)22(25(31)28(17(3)4)14-24(29)30)13-27-26(32)33-15-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,16-17,22-23H,13-15H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： TWQHCHJYIKIJCP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid

Research Briefing on 2172483-71-3 and 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic Acid

In recent years, the compound with CAS number 2172483-71-3 and the specific product 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid have garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements, applications, and potential implications of these compounds in drug discovery and development.

The compound 2172483-71-3 is a synthetic intermediate that has been utilized in the synthesis of various bioactive molecules. Its structural features make it a valuable building block in medicinal chemistry, particularly in the design of peptide-based therapeutics. Recent studies have highlighted its role in facilitating the synthesis of complex peptides with enhanced stability and bioavailability.

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid, often abbreviated as Fmoc-protected amino acid derivative, is a critical reagent in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for amino acids, enabling the stepwise construction of peptides with high precision. Recent research has demonstrated its efficacy in producing peptides with potential therapeutic applications, including antimicrobial agents and enzyme inhibitors.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 2172483-71-3 in the synthesis of novel peptide-based inhibitors targeting protease enzymes. The study reported that derivatives of this compound exhibited potent inhibitory activity against key proteases involved in viral replication, suggesting its potential as a lead compound for antiviral drug development.

Another significant development involves the application of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid in the synthesis of cyclic peptides. Cyclic peptides are known for their enhanced metabolic stability and target specificity, making them attractive candidates for drug development. A recent publication in ACS Chemical Biology (2023) detailed a novel methodology for cyclizing linear peptides using this Fmoc-protected amino acid derivative, resulting in improved yields and purity.

In addition to its role in peptide synthesis, 2172483-71-3 has been investigated for its potential in prodrug design. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. A study in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that derivatives of 2172483-71-3 could be engineered to release active drug molecules in a controlled manner, thereby enhancing therapeutic efficacy and reducing side effects.

The versatility of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid extends beyond traditional peptide synthesis. Recent advancements in bioconjugation techniques have leveraged this compound for the site-specific modification of proteins and antibodies. Such modifications are crucial for the development of targeted therapies, including antibody-drug conjugates (ADCs), which are at the forefront of cancer treatment.

Despite these promising developments, challenges remain in the large-scale production and application of these compounds. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize their potential in clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring novel applications to overcome these hurdles.

In conclusion, the compounds 2172483-71-3 and 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methyl-N-(propan-2-yl)butanamido}acetic acid represent valuable tools in the arsenal of chemical biology and pharmaceutical research. Their applications in peptide synthesis, prodrug design, and bioconjugation underscore their significance in advancing drug discovery. Continued research and innovation in this area hold the promise of unlocking new therapeutic possibilities and improving patient outcomes.